![molecular formula C31H42O10 B1234519 Papulacandins CAS No. 61036-45-1](/img/structure/B1234519.png)
Papulacandins
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Overview
Description
Papulacandins is a natural product found in Arthrinium sphaerospermum and Arthrinium phaeospermum with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- Total Synthesis : The total synthesis of papulacandin D, an antifungal agent, has been achieved. This synthesis highlights the molecule's bifurcation into two subunits: the aryl glycoside and an 18-carbon fatty acid side chain. Key transformations include a palladium-catalyzed cross-coupling and a catalytic enantioselective allylation (Denmark, Regens & Kobayashi, 2007).
- Derivative Synthesis : Derivatives of papulacandin D were synthesized, focusing on varying the acyl side chain. These derivatives displayed moderate biological activity, particularly those with side chains based on palmitic acid and linoleic acid (van der Kaaden, Breukink & Pieters, 2012).
- Enantioselective Synthesis : An enantioselective synthesis of the C-arylglycoside tricyclic spiroketal nucleus of papulacandins has been developed, allowing the production of both papulacandin ring system and its enantiomers and diastereomers (Balachari & O'Doherty, 2000).
Antifungal Properties and Biological Activity
- Inhibitor of Fungal Cell Wall Biogenesis : Papulacandin B inhibits the biogenesis of (1→3)-β-d-glucan in Saccharomyces cerevisiae, affecting cell wall formation. It specifically inhibits the synthesis of alkali-insoluble branched (1→3)-β-d-glucan, a key component for cell wall rigidity and strength (Kopecká, 2008).
- Synthesis and Evaluation of Novel Analogs : Novel analogs of papulacandin D have been synthesized and evaluated for their antifungal potential. These studies are crucial in the development of new antifungal agents targeting (1,3)-β-D-glucan synthase, an enzyme crucial in fungal cell wall synthesis (Bretas et al., 2020).
- Differential Activity in Fungal Strains : The activities of various β(1,3)glucan synthase inhibitors, including this compound, have been analyzed in both wild-type and resistant strains of fission yeast. This research provides insights into the mechanisms of resistance and the efficiency of these inhibitors in different fungal strains (Martins et al., 2010).
properties
CAS RN |
61036-45-1 |
---|---|
Molecular Formula |
C31H42O10 |
Molecular Weight |
574.7 g/mol |
IUPAC Name |
[(3'R,4'S,5'R,6'R)-3',4,5',6-tetrahydroxy-6'-(hydroxymethyl)spiro[1H-2-benzofuran-3,2'-oxane]-4'-yl] (2E,4E,8E,10E)-7-hydroxy-8,14-dimethylhexadeca-2,4,8,10-tetraenoate |
InChI |
InChI=1S/C31H42O10/c1-4-19(2)11-7-5-8-12-20(3)23(34)13-9-6-10-14-26(36)40-29-28(37)25(17-32)41-31(30(29)38)27-21(18-39-31)15-22(33)16-24(27)35/h5-6,8-10,12,14-16,19,23,25,28-30,32-35,37-38H,4,7,11,13,17-18H2,1-3H3/b8-5+,9-6+,14-10+,20-12+/t19?,23?,25-,28-,29+,30-,31?/m1/s1 |
InChI Key |
XKSZJTQIZHUMGA-KDCKXVQZSA-N |
Isomeric SMILES |
CCC(C)CC/C=C/C=C(\C)/C(C/C=C/C=C/C(=O)O[C@H]1[C@@H]([C@H](OC2([C@@H]1O)C3=C(CO2)C=C(C=C3O)O)CO)O)O |
SMILES |
CCC(C)CCC=CC=C(C)C(CC=CC=CC(=O)OC1C(C(OC2(C1O)C3=C(CO2)C=C(C=C3O)O)CO)O)O |
Canonical SMILES |
CCC(C)CCC=CC=C(C)C(CC=CC=CC(=O)OC1C(C(OC2(C1O)C3=C(CO2)C=C(C=C3O)O)CO)O)O |
synonyms |
papulacandin A papulacandin C papulacandin D papulacandin E papulacandins |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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